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Compound of Interest

Compound Name: 16:0 Glutaryl PE

Cat. No.: B1504399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 16:0 Glutaryl PE (1,2-

dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-glutaryl) in chloroform. While specific

quantitative solubility data for 16:0 Glutaryl PE in pure chloroform is not readily available in

published literature, this document consolidates qualitative information and outlines established

experimental protocols for its dissolution, particularly in the context of liposome preparation and

other research applications.

Data Presentation: Solubility Overview
The solubility of 16:0 Glutaryl PE and related phospholipids is well-established in chloroform

and chloroform-based solvent systems. The following table summarizes the available

qualitative data and common solvent mixtures used for dissolving this functionalized lipid.
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Compound/Lip
id Class

Solvent
System

Solubility
Concentration
(if specified)

Source

Phospholipids

(general)
Chloroform Soluble

Sufficient to

dissolve
[1][2]

Acidic Lipids

(e.g., PG, PS,

PA)

Chloroform with

2% Methanol

and 0.5-1%

Deionized Water

Soluble Not specified [3]

Phospholipids for

Liposomes

Chloroform:Meth

anol (2:1 v/v)
Soluble 10-50 mg/mL

Phospholipids for

Liposomes

Chloroform:Meth

anol (2:1 v/v)
Soluble 200 mM [4]

N-glutaryl-

phosphatidyletha

nolamine

Chloroform:Meth

anol (1:1 v/v)
Soluble Not specified

1,2-Dipalmitoyl-

sn-Glycero-3-

Phosphoethanol

amine-

Polyethylene

Glycol-Amine

Chloroform,

Methanol,

Dichloromethane

Soluble Not specified [5]

Experimental Protocols
Several methodologies are employed to dissolve 16:0 Glutaryl PE and similar phospholipids in

chloroform, primarily for the preparation of lipid films for liposome hydration.

Protocol 1: General Dissolution in Chloroform for Lipid
Film Preparation
This protocol is a standard method for preparing a lipid film, which is a crucial step in liposome

formulation.
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Materials:

16:0 Glutaryl PE (or other phospholipid) powder

Chloroform (analytical grade)

Round-bottom glass tube or flask

Inert gas (Nitrogen or Argon) supply with a gentle stream delivery system

Fume hood

Procedure:

Weigh the desired amount of 16:0 Glutaryl PE powder and place it in a round-bottom glass

tube.

In a fume hood, add a sufficient volume of chloroform to completely dissolve the lipid. A

common starting point is approximately 200 μL for small quantities (e.g., ~1.65 mg).[1][2] The

exact volume is not critical as it will be evaporated.

Gently swirl the tube to ensure the lipid is fully dissolved, resulting in a clear solution.

Under a gentle stream of inert gas (nitrogen or argon), evaporate the chloroform. While

evaporating, rotate the tube to create a thin, even lipid film on the bottom and lower walls of

the tube.

To remove any residual chloroform, which can alter membrane properties, place the tube

under a high vacuum for at least 2 hours, or overnight.

The resulting lipid film is now ready for hydration with an aqueous buffer to form liposomes.

Protocol 2: Dissolution in a Chloroform:Methanol
Mixture for Stock Solution
For applications requiring a stock solution, a chloroform:methanol mixture is often used to

ensure complete and stable dissolution.
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Materials:

16:0 Glutaryl PE

Chloroform (analytical grade)

Methanol (analytical grade)

Glass vial with a Teflon-lined cap

Procedure:

Prepare a 2:1 (v/v) mixture of chloroform and methanol.

Dissolve the 16:0 Glutaryl PE in the chloroform:methanol mixture to achieve the desired

stock concentration. Concentrations of 10-20 mg/mL are typical for preparing lipid films.[6]

Store the stock solution in a glass vial with a Teflon-lined cap at -20°C under an inert

atmosphere (argon or nitrogen) to prevent oxidation.

Mandatory Visualization: Experimental Workflow
As specific signaling pathways involving 16:0 Glutaryl PE as a signaling molecule are not well-

documented, the following diagram illustrates a common experimental workflow for the

preparation of functionalized liposomes using this lipid.

Step 1: Lipid Dissolution

Step 2: Lipid Film Formation Step 3: Hydration and Liposome Formation Step 4: Sizing (Optional)

16:0 Glutaryl PE (powder)

Homogeneous Lipid Solution
Add solvent

Chloroform or
Chloroform:Methanol

Solvent Evaporation
(N2/Ar stream) High Vacuum Drying Thin Lipid Film Hydration with

Aqueous Buffer Vortexing/Agitation Multilamellar Vesicles (MLVs) Extrusion or Sonication Unilamellar Vesicles
(SUVs/LUVs)
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Caption: Workflow for preparing functionalized liposomes with 16:0 Glutaryl PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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